Cas no 36556-58-8 (BENZENE, 1,2-DICHLORO-3,5-DIFLUORO-)

Benzene, 1,2-dichloro-3,5-difluoro- is a halogenated aromatic compound characterized by its selective substitution pattern of chlorine and fluorine atoms on the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both chlorine and fluorine substituents enhances its reactivity in cross-coupling reactions and electrophilic substitutions, while also improving stability and lipophilicity. Its precise substitution pattern allows for controlled functionalization, enabling tailored applications in fine chemical manufacturing. The compound is typically handled under inert conditions due to its sensitivity to moisture and light.

BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- structure

36556-58-8 structure

Product Name:BENZENE, 1,2-DICHLORO-3,5-DIFLUORO-

CAS No:36556-58-8

MF:C₆H₂Cl₂F₂

MW:182.982886791229

CID:3365908

PubChem ID:15162477

Update Time:2025-06-09

BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- Chemical and Physical Properties

Names and Identifiers

- BENZENE, 1,2-DICHLORO-3,5-DIFLUORO-
- 1,2-Dichloro-3,5-difluorobenzene
- AKOS006334519
- 36556-58-8
- MDL： MFCD16817643
- Inchi： 1S/C6H2Cl2F2/c7-4-1-3(9)2-5(10)6(4)8/h1-2H
- InChI Key： STOSMWQAAYSGOB-UHFFFAOYSA-N
- SMILES： C1(Cl)=CC(F)=CC(F)=C1Cl

Computed Properties

Exact Mass: 181.9501618Da
Monoisotopic Mass: 181.9501618Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 0Å²

BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	044215-250mg	1,2-Dichloro-3,5-difluorobenzene	36556-58-8		250mg	￡165.00	2022-03-01
Fluorochem	044215-1g	1,2-Dichloro-3,5-difluorobenzene	36556-58-8		1g	￡329.00	2022-03-01
Fluorochem	044215-5g	1,2-Dichloro-3,5-difluorobenzene	36556-58-8		5g	￡1172.00	2022-03-01
Alichem	A013028233-250mg	1,2-Dichloro-3,5-difluorobenzene	36556-58-8	97%	250mg	$489.60	2023-09-02
Alichem	A013028233-500mg	1,2-Dichloro-3,5-difluorobenzene	36556-58-8	97%	500mg	$798.70	2023-09-02
Alichem	A013028233-1g	1,2-Dichloro-3,5-difluorobenzene	36556-58-8	97%	1g	$1445.30	2023-09-02
eNovation Chemicals LLC	Y1242741-250mg	1,2-dichloro-3,5-difluorobenzene	36556-58-8	98%	250mg	$380	2024-06-06
eNovation Chemicals LLC	Y1242741-1g	1,2-dichloro-3,5-difluorobenzene	36556-58-8	98%	1g	$670	2024-06-06
eNovation Chemicals LLC	Y1242741-5g	1,2-dichloro-3,5-difluorobenzene	36556-58-8	98%	5g	$2180	2024-06-06
eNovation Chemicals LLC	Y1242741-25g	1,2-dichloro-3,5-difluorobenzene	36556-58-8	98%	25g	$6915	2024-06-06

BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- Related Literature

1. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on BENZENE, 1,2-DICHLORO-3,5-DIFLUORO-

Comprehensive Overview of BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- (CAS No. 36556-58-8)

BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- (CAS No. 36556-58-8) is a highly specialized organic compound with a unique molecular structure and a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its benzene ring substituted with two chlorine atoms at the 1 and 2 positions and two fluorine atoms at the 3 and 5 positions. The specific arrangement of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable reagent in various synthetic processes.

The molecular formula of BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- is C₆H₂Cl₂F₂, and its molecular weight is approximately 194.02 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is insoluble in water but readily soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it an excellent candidate for use in organic synthesis and as a solvent in various chemical reactions.

In the field of medicinal chemistry, BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- has gained significant attention due to its potential as an intermediate in the synthesis of pharmaceuticals. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of antiviral agents effective against influenza viruses. The unique electronic properties of the chlorine and fluorine substituents enhance the reactivity and selectivity of the compound in these synthetic pathways.

The physical properties of BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- are also noteworthy. It has a boiling point of around 140°C and a melting point of -40°C. These properties make it suitable for use in high-temperature processes without significant decomposition or volatility issues. Additionally, its low melting point allows for easy handling and processing at room temperature.

In terms of safety and handling, while detailed safety data sheets (SDS) should always be consulted for specific guidelines, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also important to ensure proper ventilation to avoid inhalation of vapors.

The environmental impact of BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- is another important consideration. Studies have shown that while it is not classified as a hazardous waste under current regulations, proper disposal methods should be followed to minimize any potential environmental impact. Research into more sustainable synthesis methods for this compound is ongoing to further reduce its ecological footprint.

In conclusion, BENZENE, 1,2-DICHLORO-3,5-DIFLUORO- (CAS No. 36556-58-8) is a versatile and valuable compound with applications spanning from organic synthesis to pharmaceutical development. Its unique chemical structure and properties make it an essential reagent in modern chemical research and industrial processes. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.